2-{[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)pyridazin-3(2H)-one
Overview
Description
The compound is a complex organic molecule with several functional groups, including a benzodioxole, an oxadiazole, and a pyridazine ring. These groups are common in many pharmaceuticals and could potentially give the compound a range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to analyze the structure of complex organic compounds .Chemical Reactions Analysis
Again, without specific information, it’s hard to predict the chemical reactions this compound might undergo. Its reactivity would be influenced by factors such as the electron density and steric hindrance of its functional groups .Physical And Chemical Properties Analysis
Physical and chemical properties such as solubility, melting point, boiling point, and stability would be determined by factors like the compound’s molecular structure and the intermolecular forces between its molecules .Scientific Research Applications
COX Inhibitors and Cytotoxic Agents
Compounds with benzodioxole derivatives have been synthesized and evaluated as COX inhibitors and cytotoxic agents . They have shown potent activity against both COX1 and COX2 enzymes . These compounds also demonstrated cytotoxic activity against the HeLa Cervical cancer cell line .
Anticancer Activity
Benzodioxole derivatives have been associated with anticancer activities . For instance, one of the synthesized compounds showed tenfold more cytotoxicity than its IC50 values against COX1 and COX2 .
Anti-Inflammatory Drugs
Benzodioxole derivatives have been used in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) . These drugs are competitive inhibitors of cyclooxygenase (COX) enzymes and are used for various therapeutic purposes globally .
Analgesics
Non-steroidal anti-inflammatory drugs (NSAIDs) that target the cyclooxygenase (COX) enzymes are some of the most used analgesics . Benzodioxole derivatives have been used in the synthesis of these drugs .
Antipyretic Drugs
NSAIDs, including those synthesized from benzodioxole derivatives, have wide pharmacological effects, including antipyretic effects . They are investigated as being some of the best choices for treating different diseases like arthritis and rheumatism .
Antioxidant Properties
Quinoline derivatives, which are structurally similar to the compound , have been reported to possess antioxidant properties . It’s possible that the compound “2-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one” may also exhibit similar properties.
Mechanism of Action
Target of Action
Similar compounds have been reported to targetGlycogen synthase kinase-3 beta (GSK-3β) . GSK-3β is a serine/threonine protein kinase involved in various cellular processes such as glycogen metabolism, cell signaling, and cell cycle regulation.
Mode of Action
For instance, some compounds inhibit the activity of their target proteins, leading to downstream effects .
Biochemical Pathways
Given the potential target of gsk-3β, it can be inferred that the compound may influence pathways related to glycogen metabolism, cell signaling, and cell cycle regulation .
Result of Action
Similar compounds have been reported to cause cell cycle arrest and induce apoptosis in cancer cells .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl]-6-(4-methoxyphenyl)pyridazin-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N4O5/c1-27-15-5-2-13(3-6-15)16-7-9-20(26)25(23-16)11-19-22-21(24-30-19)14-4-8-17-18(10-14)29-12-28-17/h2-10H,11-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIMHZCNXZUTDHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=NC(=NO3)C4=CC5=C(C=C4)OCO5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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